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Compound of Interest

Compound Name: Squarunkin A hydrochloride

Cat. No.: B11932619

Technical Support Center: Squarunkin A
Hydrochloride Assays

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) to improve the reproducibility of assays involving Squarunkin A
hydrochloride. The information is intended for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQs)

Q1: What is Squarunkin A hydrochloride and what is its mechanism of action?

Squarunkin A hydrochloride is a potent and selective small-molecule inhibitor of the protein-
protein interaction between the chaperone protein UNC119A and its myristoylated cargo
proteins, such as the N-terminus of Src kinase.[1][2] By binding to UNC119A, Squarunkin A
prevents the chaperone from binding to and trafficking myristoylated Src kinase. This
interference with the spatial regulation of Src kinase leads to a disruption of its activation.[1]

Q2: What is the reported IC50 value for Squarunkin A hydrochloride?

Squarunkin A hydrochloride has a reported IC50 of 10 nM for the inhibition of the UNC119A-
myristoylated Src N-terminal peptide interaction.[1][2]

Q3: How should Squarunkin A hydrochloride be stored?
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For long-term storage, Squarunkin A hydrochloride powder should be kept at -20°C for up to

2 years. In DMSQO, it can be stored at 4°C for up to 2 weeks or at -80°C for up to 6 months.

Quantitative Data Summary

The following table summarizes key quantitative data for Squarunkin A hydrochloride.

Parameter Value Reference
10 nM (for UNC119A-

IC50 myristoylated Src N-terminal [1][2]
peptide interaction)

Molecular Weight 560.01 g/mol

Formula C25H33CIF3N504

Storage (Powder)

-20°C (2 years)

Storage (in DMSO)

4°C (2 weeks), -80°C (6

months)

Signaling Pathway and Experimental Workflow
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Caption: Mechanism of Squarunkin A hydrochloride action.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b11932619?utm_src=pdf-body-img
https://www.benchchem.com/product/b11932619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11932619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Assay Setup:
- Prepare reagents
- Plate UNC119A and myristoylated Src peptide

Add Squarunkin A @

Detection of UNC119A-Src binding
(e.g., FRET, ELISA)

Data Analysis:
- Plot dose-response curve
- Calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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